BE“GHE Foundational & Exploratory

Check Availability & Pricing

Navigating the Safety Profile of trans-3-Octene:
An In-depth Technical Guide

Author: BenchChem Technical Support Team. Date: February 2026

Compound of Interest |

Compound Name: trans-3-Octene
CAS No.: 592-98-3
Cat. No.: B1194795
- 7

For Researchers, Scientists, and Drug Development Professionals

Chemical and Physical Identity: Understanding the
Foundation

trans-3-Octene is an unsaturated hydrocarbon with the molecular formula C8H16.[1][2] Its
structure, featuring a double bond in the trans configuration between the third and fourth
carbon atoms, dictates its physical properties and reactivity. A clear colorless liquid, its low flash
point and vapor pressure are critical determinants of its primary hazard profile.[3][4]

Understanding these fundamental properties is the first step in a robust safety assessment.
The density, being less than water, and its insolubility in water have implications for spill control
and environmental fate.[2][5] The vapor pressure indicates a significant inhalation hazard in
poorly ventilated areas.[4]
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Property Value Source
Molecular Formula C8H16 [1112]
Molecular Weight 112.21 g/mol [1][3]
Appearance Clear colorless liquid [4]
Boiling Point 121-122 °C [2][3]
Melting Point -110 °C [2][6]
Flash Point 14 °C (57.2 °F) - closed cup

Density 0.716 g/mL at 25 °C [2][3]
Vapor Pressure 33 mmHg at 37.7 °C [2][4]
Refractive Index n20/D 1.413 [2][3]

Hazard Identification and GHS Classification: A Dual
Threat

trans-3-Octene is classified under the Globally Harmonized System (GHS) as a substance
with two primary, significant hazards: high flammability and aspiration toxicity.[1] This dual-
threat nature necessitates stringent handling protocols.

» Flammable Liquid, Category 2 (H225): This classification indicates a highly flammable liquid
and vapor with a flash point below 23°C and an initial boiling point above 35°C.[1][7] The low
flash point means that even at room temperature, it can form an ignitable mixture with air.
Vapors are heavier than air and can travel a considerable distance to an ignition source and
flash back.[8]

e Aspiration Hazard, Category 1 (H304): This is a critical toxicological endpoint. If swallowed,
the low viscosity of trans-3-octene allows it to be easily drawn into the lungs (aspiration),
which can cause severe lung damage, chemical pneumonitis, and may be fatal.[1][4] This
hazard dictates that vomiting should never be induced after ingestion.[7]

The GHS pictograms associated with trans-3-octene are the flame symbol, indicating a
flammability hazard, and the health hazard symbol, for the aspiration toxicity.[1][3] The signal
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word is "Danger."[1]

Exposure Controls and Personal Protective
Equipment (PPE): A System of Prevention

Given the identified hazards, a multi-layered approach to exposure control is mandatory. This
begins with engineering controls and is supplemented by appropriate personal protective
equipment.

Engineering Controls

The primary line of defense is to minimize the concentration of airborne vapors. This is
achieved through:

« Ventilation: Work should be conducted in a well-ventilated area, preferably within a chemical
fume hood.[8][9] Explosion-proof ventilation systems are required where large quantities are
handled.[8]

» Grounding and Bonding: To prevent the buildup of static electricity, which can serve as an
ignition source, all containers and transfer equipment must be properly grounded and
bonded.[8]

« Ignition Source Control: All potential ignition sources, such as open flames, sparks, and hot
surfaces, must be strictly excluded from the handling area.[8] Use only non-sparking tools.[8]

Personal Protective Equipment (PPE)

When engineering controls cannot eliminate the risk of exposure, PPE is essential.

e Eye and Face Protection: Chemical safety goggles or a face shield are required to protect
against splashes.[8]

o Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and clothing to
prevent skin contact.[8] Flame-retardant and antistatic protective clothing should be
considered for larger-scale operations.
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+ Respiratory Protection: If ventilation is inadequate or if there is a risk of exceeding exposure
limits, a NIOSH/MSHA-approved respirator with an organic vapor cartridge is necessary.[8]

Handling trans-3-Octene

(Work in Chemical Fume Hood’a No Fume Hood
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Proceed with Work
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Caption: Personal Protective Equipment (PPE) decision workflow for handling trans-3-Octene.

First-Aid Measures: Rapid and Correct Response

In the event of an exposure, immediate and appropriate first-aid is crucial. The following
protocols are based on the primary hazards of the substance.

 Inhalation: Move the individual to fresh air and keep them at rest in a position comfortable for
breathing.[10] If breathing is difficult, trained personnel should administer oxygen. Seek
immediate medical attention.[11]

o Skin Contact: Immediately remove all contaminated clothing. Rinse the skin with plenty of
water for at least 15 minutes.

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing.[11] Seek medical attention if irritation persists.

 Ingestion:Do NOT induce vomiting.[7] This is the most critical instruction due to the high risk
of aspiration.[1][4] If the person is conscious, rinse their mouth with water. Call a poison
control center or doctor immediately.
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Caption: First-aid response workflow for trans-3-Octene exposure.
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Handling, Storage, and Disposal: Lifecycle
Management

Handling

» Handle in a well-ventilated area and under an inert atmosphere if necessary.

Storage

Avoid contact with skin, eyes, and clothing.[8]

Use spark-proof tools and take precautionary measures against static discharges.[8]

Keep away from heat, sparks, open flames, and other ignition sources.

Containers, even those that have been emptied, may contain explosive vapors.[12]

» Store in a tightly closed container in a cool, dry, and well-ventilated place.
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Keep in a flammable liquids storage area.[13]

Protect from light.[8][9]

Store locked up.

Incompatible materials include strong oxidizing agents, acids, and bases.[12][14]

Disposal

» Dispose of contents and container in accordance with all local, regional, national, and
international regulations.[15]

e This material and its container must be disposed of as hazardous waste.[12] Do not allow it
to enter the environment.[8][14]

Stability and Reactivity

trans-3-Octene is generally stable under recommended storage conditions. However, it is a
reactive compound under certain conditions:

e Reactivity: Vapors may form explosive mixtures with air.[8]
» Conditions to Avoid: Heat, flames, sparks, and static discharge.[8]
e Incompatible Materials: Strong oxidizing agents can cause a vigorous reaction.[12][14]

e Hazardous Decomposition Products: Combustion will produce carbon monoxide and carbon
dioxide.[14]

Toxicological and Ecological Information

o Toxicology: The primary toxicological concern is the aspiration hazard.[1][4] It may also
cause skin and eye irritation.[4] No significant data on chronic toxicity, carcinogenicity, or
mutagenicity has been identified in the reviewed literature.[12][13]

» Ecology: While specific data for trans-3-octene is limited, related C8 alkenes are very toxic
to aquatic life with long-lasting effects.[10][12] It should not be released into the environment.
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[8] Its low water solubility and volatility suggest it will likely be mobile in the environment.[9]
[14]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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